Cas no 1806845-35-1 (5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid
• CAS No: 1806845-35-1
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4877657
• Update Time: 2025-06-09

5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid

• Inchi： 1S/C10H8F2N2O3/c1-17-9-6(2-7(15)16)5(3-13)4-14-8(9)10(11)12/h4,10H,2H2,1H3,(H,15,16)
• InChI Key： XHJSKLGTVMQDFP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C#N)=CN=1)CC(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.7
• Topological Polar Surface Area: 83.2

Additional information on 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid

5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS No. 1806845-35-1): An Emerging Compound in Medicinal Chemistry

5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS No. 1806845-35-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. The presence of a cyano group, difluoromethyl moiety, and methoxy substituent on the pyridine ring imparts distinct chemical and biological characteristics to this molecule.

The cyano group is a key functional group in organic chemistry, often associated with strong electron-withdrawing properties. In the context of 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid, the cyano group contributes to the compound's stability and reactivity, making it a valuable candidate for various chemical transformations and biological studies. Recent research has highlighted the importance of cyano-containing compounds in drug discovery, particularly in the development of inhibitors for specific enzymes and receptors.

The difluoromethyl moiety is another significant structural feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The introduction of difluoromethyl groups can significantly alter the lipophilicity and bioavailability of a molecule, which is crucial for optimizing drug candidates. Studies have shown that difluoromethylated compounds exhibit improved binding affinities to target proteins, making them attractive for therapeutic applications.

The methoxy substituent on the pyridine ring further enhances the chemical diversity and biological activity of 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid. Methoxy groups are common in natural products and synthetic drugs, contributing to the overall polarity and hydrogen-bonding capabilities of a molecule. This can influence receptor binding, enzyme inhibition, and other biological processes. Research has demonstrated that methoxy-substituted pyridines have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities.

In terms of its potential therapeutic applications, 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid has been investigated for its ability to modulate specific biological pathways. One area of interest is its potential as an inhibitor of certain enzymes involved in metabolic disorders. For example, recent studies have explored its efficacy as an inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme that plays a crucial role in glucose metabolism. Inhibition of DPP-4 can lead to increased levels of incretin hormones, which help regulate blood glucose levels and are beneficial in the treatment of type 2 diabetes.

Beyond its potential as an enzyme inhibitor, 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may possess anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid involves several well-established chemical reactions, including nucleophilic substitution, cyclization, and functional group manipulation. The synthetic route typically starts with the formation of a substituted pyridine derivative, followed by the introduction of the cyano group and difluoromethyl moiety through selective reactions. The final step involves the addition of a carboxylic acid functionality to yield the target compound.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-methoxypyridine-4-acetic acid (CAS No. 1806845-35-1) represents an exciting new frontier in medicinal chemistry. Its unique combination of functional groups offers a wide range of possibilities for developing novel therapeutics with improved efficacy and safety profiles. Ongoing research continues to explore its potential applications in various disease states, making it a promising candidate for future drug development efforts.